Cas no 1339691-29-0 (5-(2-methoxyethoxy)pyrazine-2-carbonitrile)

• Product Name: 5-(2-methoxyethoxy)pyrazine-2-carbonitrile
• CAS No: 1339691-29-0
• MF: C₈H₉N₃O₂
• MW: 179.175961256027
• CID: 4589509
• PubChem ID: 64272968
• Update Time: 2025-06-08

5-(2-methoxyethoxy)pyrazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(2-methoxyethoxy)pyrazine-2-carbonitrile

• Inchi： 1S/C8H9N3O2/c1-12-2-3-13-8-6-10-7(4-9)5-11-8/h5-6H,2-3H2,1H3
• InChI Key： CTAVABAECRVNOD-UHFFFAOYSA-N
• SMILES： C1(C#N)=NC=C(OCCOC)N=C1

Additional information on 5-(2-methoxyethoxy)pyrazine-2-carbonitrile

Recent Advances in the Study of 5-(2-methoxyethoxy)pyrazine-2-carbonitrile (CAS: 1339691-29-0) in Chemical Biology and Pharmaceutical Research

The compound 5-(2-methoxyethoxy)pyrazine-2-carbonitrile (CAS: 1339691-29-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The information presented here is based on a comprehensive review of recent peer-reviewed publications, patent filings, and industry reports.

Recent studies have highlighted the role of 5-(2-methoxyethoxy)pyrazine-2-carbonitrile as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological activities. Its pyrazine core, coupled with the methoxyethoxy and nitrile functional groups, offers a versatile scaffold for further chemical modifications. Researchers have successfully employed this compound in the development of kinase inhibitors, particularly targeting enzymes involved in inflammatory and oncogenic pathways. The compound's ability to modulate specific protein-protein interactions has also been explored in the context of neurodegenerative diseases.

In terms of synthetic methodology, recent advancements have focused on optimizing the production of 5-(2-methoxyethoxy)pyrazine-2-carbonitrile to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic system that achieved an 85% yield with excellent enantioselectivity, addressing previous challenges in large-scale synthesis. The improved synthetic routes have facilitated more extensive biological evaluation of this compound and its derivatives.

Pharmacological investigations have revealed promising results for 5-(2-methoxyethoxy)pyrazine-2-carbonitrile derivatives as potential therapeutic agents. In vitro studies have shown significant activity against various cancer cell lines, with particular efficacy observed in breast and lung cancer models. The compound's mechanism of action appears to involve dual inhibition of both receptor tyrosine kinases and downstream signaling pathways. Additionally, recent preclinical data suggest potential applications in autoimmune disorders, with demonstrated efficacy in animal models of rheumatoid arthritis.

The pharmacokinetic profile of 5-(2-methoxyethoxy)pyrazine-2-carbonitrile derivatives has been extensively characterized in recent studies. Modifications to the core structure have led to compounds with improved oral bioavailability and metabolic stability. A 2024 patent application by a leading pharmaceutical company describes prodrug versions of this scaffold that demonstrate enhanced tissue penetration and prolonged half-life in primate studies. These developments suggest the compound's potential transition from research tool to clinical candidate in the near future.

Structural-activity relationship (SAR) studies have provided valuable insights into the optimization of 5-(2-methoxyethoxy)pyrazine-2-carbonitrile derivatives. Computational modeling and X-ray crystallography data have elucidated key interactions between the compound and its biological targets. This structural information has guided the design of second-generation analogs with improved potency and selectivity. Recent publications have highlighted the importance of the methoxyethoxy moiety in maintaining optimal binding conformation while modulating physicochemical properties.

In conclusion, 5-(2-methoxyethoxy)pyrazine-2-carbonitrile (CAS: 1339691-29-0) represents a promising scaffold in medicinal chemistry with diverse therapeutic potential. The compound's versatility as a synthetic intermediate and its demonstrated biological activities make it a valuable subject for continued research. Future directions may include further optimization of its pharmacological properties, expansion of its therapeutic indications, and progression toward clinical development. The growing body of research on this compound underscores its significance in contemporary drug discovery efforts.